Cas no 56699-62-8 (3-Heptyn-2-ol)

• Product Name: 3-Heptyn-2-ol
• CAS No: 56699-62-8
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 348083
• PubChem ID: 12936897
• Update Time: 2025-04-19

3-Heptyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Heptyn-2-ol
• hept-3-yn-2-ol
• AKOS024288425
• DTXSID90513417
• SCHEMBL4520290
• 56699-62-8

• Inchi： 1S/C7H12O/c1-3-4-5-6-7(2)8/h7-8H,3-4H2,1-2H3
• InChI Key： AGSTXVGLHQAXQK-UHFFFAOYSA-N
• SMILES： OC(C#CCCC)C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8469 (estimate)
• Melting Point: -20.62°C (estimate)
• Boiling Point: 180.13°C (rough estimate)
• Refractive Index: 1.4314 (estimate)
• PSA: 20.23